Cas no 2137937-36-9 (Carbamic acid, N-[(4-acetyl-5-methyl-2-thiazolyl)methyl]-, 1,1-dimethylethyl ester)

• Product Name: Carbamic acid, N-[(4-acetyl-5-methyl-2-thiazolyl)methyl]-, 1,1-dimethylethyl ester
• CAS No: 2137937-36-9
• MF: C₁₂H₁₈N₂O₃S
• MW: 270.347921848297
• CID: 5293345
• Update Time: 2025-10-28

Carbamic acid, N-[(4-acetyl-5-methyl-2-thiazolyl)methyl]-, 1,1-dimethylethyl ester Chemical and Physical Properties

Names and Identifiers

• Carbamic acid, N-[(4-acetyl-5-methyl-2-thiazolyl)methyl]-, 1,1-dimethylethyl ester

• Inchi： 1S/C12H18N2O3S/c1-7(15)10-8(2)18-9(14-10)6-13-11(16)17-12(3,4)5/h6H2,1-5H3,(H,13,16)
• InChI Key： QMJMDURWBWILQB-UHFFFAOYSA-N
• SMILES： C(OC(C)(C)C)(=O)NCC1=NC(C(C)=O)=C(C)S1

Additional information on Carbamic acid, N-[(4-acetyl-5-methyl-2-thiazolyl)methyl]-, 1,1-dimethylethyl ester

Comprehensive Overview of Carbamic acid, N-[(4-acetyl-5-methyl-2-thiazolyl)methyl]-, 1,1-dimethylethyl ester (CAS No. 2137937-36-9)

The compound Carbamic acid, N-[(4-acetyl-5-methyl-2-thiazolyl)methyl]-, 1,1-dimethylethyl ester, identified by its CAS No. 2137937-36-9, is a specialized chemical entity with significant potential in pharmaceutical and agrochemical research. This molecule features a thiazole core, a heterocyclic structure known for its bioactivity, coupled with a carbamate functional group, which is often leveraged in drug design for its stability and reactivity. The presence of an acetyl and methyl substituent further enhances its versatility in synthetic applications.

In recent years, the demand for thiazole derivatives has surged due to their role in developing antimicrobial agents and anti-inflammatory drugs. Researchers are particularly interested in how the 1,1-dimethylethyl ester moiety in this compound could improve bioavailability, a hot topic in drug delivery optimization. Discussions on platforms like PubMed and ResearchGate highlight its potential as a prodrug candidate, aligning with the growing focus on targeted therapy and precision medicine.

From a synthetic chemistry perspective, the CAS No. 2137937-36-9 compound exemplifies modern green chemistry principles. Its structure allows for modifications under mild conditions, reducing the need for hazardous reagents—a key concern in sustainable chemical manufacturing. This aligns with industry trends toward eco-friendly synthesis, frequently searched in academic and industrial forums.

Analytical studies of this compound often employ HPLC and mass spectrometry, techniques widely discussed in method development circles. Its unique UV absorption profile makes it suitable for photostability studies, another trending topic in pharmaceutical formulation. These attributes position it as a valuable reference standard in quality control laboratories.

Beyond pharmaceuticals, Carbamic acid, N-[(4-acetyl-5-methyl-2-thiazolyl)methyl]-, 1,1-dimethylethyl ester has drawn attention in material science for its potential in creating functionalized polymers. Its thiazole ring can act as a ligand in coordination chemistry, relevant to catalysis research. Such interdisciplinary applications resonate with searches for multipurpose organic building blocks.

Regulatory databases list this compound as compliant with major REACH and ICH guidelines, addressing frequent queries about chemical safety and compliance documentation. Its stability data—often searched alongside terms like storage conditions and shelf life—supports its use in long-term research projects.

In summary, CAS No. 2137937-36-9 represents a convergence of medicinal chemistry, sustainable synthesis, and advanced material design. Its structural features answer pressing needs in drug development pipelines and green technology, making it a compound of enduring scientific and industrial relevance.